Cas no 40807-05-4 (1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene)
40807-05-4 structure
Product Name:1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene
CAS No:40807-05-4
MF:C14H11NO4S
MW:289.306442499161
CID:926216
PubChem ID:5382425
Update Time:2025-04-19
1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene
- (3-nitro-trans-styryl)-phenyl sulfone
- (3-Nitro-trans-styryl)-phenyl-sulfon
- (E)-1-nitro-3-(2-(phenylsulfonyl)vinyl)benzene
- 1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride
- 1-(Phenylsulfonyl)indole-3-sulfonyl chloride
- 1-phenylsulfonyl-1H-indole-3-sulfonyl chloride
- 1-phenylsulfonyl-2-(3'-nitrophenyl)ethene
- AG-F-84298
- AK130316
- BB 0237612
- CTK1G7829
- FT-0678215
- KB-85974
- NSC-140188
- NSC140188
- SCHEMBL7905287
- 40807-05-4
-
- Inchi: 1S/C14H11NO4S/c16-15(17)13-6-4-5-12(11-13)9-10-20(18,19)14-7-2-1-3-8-14/h1-11H/b10-9+
- InChI Key: QPDCKELHZKDQNP-MDZDMXLPSA-N
- SMILES: S(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 289.04093
- Monoisotopic Mass: 289.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- PSA: 77.28
- LogP: 4.64340
1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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